Methyl (2-tert-butyl-4-bromophenyl) carbonate

• Molecular Formula: C12H15BrO3
• Molecular Weight: 287.15 g/mol
• IUPAC Name: (4-bromo-2-tert-butylphenyl) methyl carbonate
• InChI: InChI=1S/C12H15BrO3/c1-12(2,3)9-7-8(13)5-6-10(9)16-11(14)15-4/h5-7H,1-4H3
• InChI Key: IHQRXYXNWJKVLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)Br)OC(=O)OC

Description

Methyl (2-tert-butyl-4-bromophenyl) carbonate is a useful research compound. Its molecular formula is C12H15BrO3 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-t-butyl-4-bromophenol (380 g, 1.67 mol) in dichloromethane (1000 mL) was added Et3N (202 g, 2 mol) at room temperature. Methyl chloroformate (155 mL) was added dropwise to the above solution at 0° C. After addition, the mixture was stirred at 0° C. for 2 h., quenched with saturated ammonium chloride solution and diluted with water. The organic layer was separated and washed with water and brine, dried over Na2SO4, and concentrated to provide the crude methyl (2-tert-butyl-4-bromophenyl) carbonate (470 g), which was used without further purification.